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Compound of Interest

Compound Name: Trioctyl trimellitate

Cat. No.: B032768

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemicals are paramount. This document provides essential, immediate safety and
logistical information for Trioctyl trimellitate (TOTM), a common plasticizer. Adherence to
these guidelines is crucial for ensuring a safe laboratory environment and regulatory
compliance.

Operational Plan: From Handling to Disposal

This section outlines the procedural, step-by-step guidance for the safe handling of Trioctyl
trimellitate.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:
o Work in a well-ventilated area to keep airborne concentrations low.

e An emergency eyewash station and safety shower must be readily accessible in the work
area.

Personal Protective Equipment (PPE): The following PPE should be worn at all times when
handling Trioctyl trimellitate:
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e Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles
that conform to NIOSH (US) or EN 166 (EU) standards.

» Hand Protection: Use chemical-resistant gloves, such as nitrile or chloroprene rubber.[1]
Gloves should be inspected before use and disposed of properly after handling the chemical.

o Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat, overalls,
and safety shoes, to prevent skin contact.[1]

Handling and Storage Procedures

e Avoid contact with eyes, skin, and clothing.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Spill Response Protocol

In the event of a spill:

e Evacuate and Ventilate: Evacuate unnecessary personnel from the spill area and ensure
adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains, soil, or waterways.

» Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.

» Collection: Place the absorbed material into a suitable, labeled container for disposal.

e Decontamination: Clean the spill area thoroughly.
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Quantitative Safety Data

The following table summarizes key quantitative safety and physical data for Trioctyl

trimellitate.
Property Value
Physical State Viscous Liquid
Appearance Clear, colorless to light yellow
Odor Odorless
Melting Point -43 °C
Boiling Point 414 °C
Flash Point 263 °C (Closed Cup)
Density 0.988 g/cm?3 at 20 °C[2]
Solubility in Water Negligible; 0.1 g/L at 25 °C
Vapor Density (air=1) 18.9
Acute Oral Toxicity (LD50, Rat) > 5,000 mg/kg[2]
Acute Dermal Toxicity (LD50, Rabbit) > 2 mL/kg
Occupational Exposure Limits Not established

Disposal Plan

Proper disposal of Trioctyl trimellitate and associated waste is critical to prevent
environmental contamination.

Waste Classification

Trioctyl trimellitate is not typically classified as a hazardous waste. However, disposal must
always comply with local, state, and federal regulations.

Disposal Procedures
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e Unused Product: For surplus or non-recyclable product, it is recommended to engage a
licensed professional waste disposal company.[3][4] One option is to mix the material with a
combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner
and scrubber.[3]

o Contaminated Materials: Absorbent materials, contaminated PPE, and empty containers
should be placed in sealed, labeled containers for disposal.

o Empty Containers: Empty containers may retain product residue and should be treated as
chemical waste. Follow label warnings even after the container is emptied.

e Regulatory Compliance: The disposal of this product and any by-products must adhere to the
requirements of environmental protection and waste disposal legislation. Do not dispose of
untreated waste into the sewer system.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
Trioctyl trimellitate.
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Safe Handling and Disposal of Trioctyl Trimellitate

1. Preparation
- Review SDS
- Ensure Engineering Controls are Active
- Don Correct PPE

Proceed with work

2. Handling
- Dispense in a Ventilated Area
- Avoid Contact and Inhalation
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- Contact Licensed Disposal Service

End of Workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Trioctyl trimellitate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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